Cas no 76842-15-4 (2-iodo-4-(1-methylethyl)benzenamine)

• Product Name: 2-iodo-4-(1-methylethyl)benzenamine
• CAS No: 76842-15-4
• MF: C₉H₁₂IN
• MW: 261.102754592896
• MDL: MFCD09743666
• CID: 3162906
• Update Time: 2025-05-21

2-iodo-4-(1-methylethyl)benzenamine Chemical and Physical Properties

Names and Identifiers

• 2-iodo-4-(1-methylethyl)benzenamine

• MDL： MFCD09743666
• Inchi： 1S/C9H12IN/c1-6(2)7-3-4-9(11)8(10)5-7/h3-6H,11H2,1-2H3
• InChI Key： JIDLOAJVWCFQAG-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)C(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Additional information on 2-iodo-4-(1-methylethyl)benzenamine

2-Iodo-4-(1-Methylethyl)benzenamine: A Comprehensive Overview

2-Iodo-4-(1-methylethyl)benzenamine, also known by its CAS registry number CAS No. 76842-15-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an iodine atom at the 2-position and a 1-methylethyl group at the 4-position of a benzene ring, with an amine functional group attached to the benzene ring. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 2-iodo-4-(1-methylethyl)benzenamine typically involves multi-step organic reactions, often starting from aniline derivatives. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, leveraging catalytic systems and optimized reaction conditions. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which has significantly improved the yield and purity of the final product. These developments highlight the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like CAS No. 76842-15-4.

In terms of applications, 2-iodo-4-(1-methylethyl)benzenamine has shown promise in drug discovery and development. Its structure makes it a potential candidate for targeting specific biological pathways, such as those involved in inflammation or cancer. Recent studies have demonstrated its ability to modulate key enzymes and receptors, suggesting its potential as a lead compound for therapeutic agents. Additionally, the presence of the iodine atom provides opportunities for further functionalization, enabling researchers to explore diverse chemical modifications that could enhance its bioactivity or pharmacokinetic properties.

The chemical stability and reactivity of 2-iodo-4-(1-methylethyl)benzenamine are critical factors influencing its utility in various chemical processes. Research has shown that the compound exhibits moderate stability under standard storage conditions but may undergo degradation under harsh conditions such as high temperatures or prolonged exposure to light. Understanding these properties is essential for ensuring the integrity of the compound during synthesis, storage, and transportation.

From an environmental perspective, the ecological impact of CAS No. 76842-15-4 has been a subject of recent investigations. Studies have assessed its potential toxicity to aquatic organisms and its biodegradation rates under different environmental conditions. These findings are crucial for developing safe handling and disposal protocols, ensuring minimal environmental impact during its use in industrial or research settings.

In conclusion, 2-iodo-4-(1-methylethyl)benzenamine, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span across multiple disciplines, from organic synthesis to drug discovery, with ongoing studies shedding light on its potential uses and environmental implications. As research progresses, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovations.